Cas no 1361923-68-3 (3-Cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 3-Cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1361923-68-3
• MF: C₉H₄F₃N₃O
• MW: 227.142771720886
• CID: 4912412
• Update Time: 2025-06-16

3-Cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C9H4F3N3O/c10-9(11,12)16-8-6(1-2-13)4-15-5-7(8)3-14/h4-5H,1H2
• InChI Key： HSNRFFNWPORDFP-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CN=CC=1CC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 1.4
• Topological Polar Surface Area: 69.7

Additional information on 3-Cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile

Introduction to 3-Cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1361923-68-3)

3-Cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile, a compound with the chemical formula C₈H₃F₃N₂O, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound is characterized by its trifluoromethoxy and cyano functional groups, which contribute to its unique reactivity and potential applications in synthetic chemistry. The presence of these groups makes it a valuable building block for the development of more complex molecules, particularly in the design of novel bioactive agents.

The CAS number 1361923-68-3 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. Its molecular structure, featuring a pyridine core with substituents at the 3rd, 4th, and 5th positions, positions it as a versatile precursor for various chemical transformations. These transformations are crucial for the synthesis of pharmacologically relevant compounds, including potential drug candidates and agrochemical intermediates.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological targets. The trifluoromethoxy group in 3-Cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile is particularly noteworthy for its ability to modulate the electronic properties of the molecule, making it an attractive scaffold for medicinal chemists. This feature has been leveraged in several studies aimed at developing novel therapeutic agents with improved efficacy and selectivity.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By incorporating the cyano and trifluoromethoxy groups into a pyridine framework, researchers have been able to design molecules that exhibit potent inhibitory activity against specific kinases. For instance, derivatives of 3-Cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are key targets in oncology research.

The acetonitrile moiety at the 5th position of the pyridine ring further enhances the compound's utility as a synthetic intermediate. Acetonitrile is a versatile solvent and reagent that can participate in various chemical reactions, including nucleophilic substitution and condensation reactions. This makes 3-Cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile a valuable starting material for constructing more complex heterocyclic systems. Such systems are often explored for their potential biological activity and are central to many drug discovery programs.

Recent advancements in computational chemistry have also highlighted the importance of fluorinated pyridines in drug design. Molecular modeling studies have demonstrated that the presence of fluorine atoms can significantly influence the binding affinity of small molecules to their biological targets. The trifluoromethoxy group in particular has been shown to enhance interactions with proteins by increasing lipophilicity and reducing polar surface area. These insights have guided the development of new synthetic strategies aimed at optimizing the properties of fluorinated pyridines.

In addition to its pharmaceutical applications, 3-Cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile has shown potential in agrochemical research. Fluorinated pyridines are known to exhibit herbicidal and insecticidal properties, making them valuable components in crop protection formulations. The unique combination of functional groups in this compound allows for fine-tuning its biological activity, enabling researchers to develop agents that are effective against a wide range of pests while minimizing environmental impact.

The synthesis of 3-Cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group transformations such as cyanation and trifluoromethylation. Advances in catalytic methods have made these reactions more efficient and sustainable, aligning with growing demands for green chemistry practices.

Industrial-scale production of this compound necessitates stringent quality control measures to ensure consistency across batches. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are routinely employed to verify the identity and purity of the product. These methods provide detailed structural information and help identify any impurities that could affect downstream applications.

The growing interest in fluorinated compounds has also spurred innovation in synthetic methodologies. New catalytic systems have been developed that enable more efficient introduction of fluorine atoms into organic molecules. These advancements have not only improved the accessibility of fluorinated pyridines like 3-Cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile but also reduced costs associated with their production.

In conclusion, 3-Cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1361923-68-3) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly kinase inhibitors. The increasing focus on fluorinated pyridines underscores its importance as a building block for next-generation therapeutics. As synthetic chemistry continues to evolve, compounds like this will remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.